Cas no 938829-24-4 (N-[2-(diethylamino)-2-phenylethyl]-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide)

• Product Name: N-[2-(diethylamino)-2-phenylethyl]-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide
• CAS No: 938829-24-4
• MF: C₂₆H₃₅N₃O₃S
• MW: 469.639405488968
• CID: 6359980
• PubChem ID: 16613007
• Update Time: 2025-07-09

N-[2-(diethylamino)-2-phenylethyl]-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(diethylamino)-2-phenylethyl]-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide
• AKOS001418550
• 938829-24-4
• EN300-26594803
• Z28603158

• Inchi： 1S/C26H35N3O3S/c1-3-28(4-2)25(23-13-9-6-10-14-23)21-27-26(30)24-15-18-29(19-16-24)33(31,32)20-17-22-11-7-5-8-12-22/h5-14,17,20,24-25H,3-4,15-16,18-19,21H2,1-2H3,(H,27,30)/b20-17+
• InChI Key： UHNJEKHZRIKANO-LVZFUZTISA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(N1CCC(C(NCC(C2C=CC=CC=2)N(CC)CC)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 469.23991316g/mol
• Monoisotopic Mass: 469.23991316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 710
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 78.1Ų

Additional information on N-[2-(diethylamino)-2-phenylethyl]-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide

Introduction to N-[2-(diethylamino)-2-phenylethyl]-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide (CAS No. 938829-24-4)

N-[2-(diethylamino)-2-phenylethyl]-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 938829-24-4, represents a novel class of molecules with potential applications in the development of therapeutic agents. Its unique structural features, characterized by a piperidine core substituted with a phenylethyl group, diethylamino functionality, and a sulfonyl group attached to an allenyl moiety, make it a subject of intense interest for researchers exploring novel pharmacophores.

The chemical structure of N-[2-(diethylamino)-2-phenylethyl]-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide encompasses several key functional groups that contribute to its biological activity. The piperidine ring is a common pharmacophore in many drugs due to its ability to interact with biological targets such as enzymes and receptors. The presence of the diethylamino group enhances the compound's basicity, which can be crucial for interactions with acidic biological targets. Additionally, the phenylethyl side chain provides steric and electronic properties that can influence binding affinity and selectivity.

The sulfonyl group at the 1-position of the piperidine ring introduces a polar moiety that can improve solubility and binding interactions. This group is often found in drugs due to its ability to form hydrogen bonds and participate in hydrophobic interactions. The allenyl moiety, which is part of the 2-phenylethenesulfonyl group, adds another layer of complexity to the molecule. Allenyl groups have been shown to exhibit unique electronic properties and can influence the compound's reactivity and biological activity.

In recent years, there has been growing interest in developing novel compounds with potential therapeutic applications. N-[2-(diethylamino)-2-phenylethyl]-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide has been studied for its potential role in various pharmacological contexts. One area of interest is its potential as an intermediate in the synthesis of more complex molecules. The structural features of this compound make it a valuable building block for drug discovery efforts aimed at identifying new therapeutic agents.

The synthesis of N-[2-(diethylamino)-2-phenylethyl]-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the sulfonyl group is particularly challenging due to the need for precise control over reaction conditions to avoid side products. Advanced synthetic techniques, such as transition metal-catalyzed reactions and protective group strategies, are often employed to achieve the desired product.

The biological evaluation of N-[2-(diethylamino)-2-phenylethyl]-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide has revealed several interesting properties. Preliminary studies suggest that this compound may exhibit activity against certain enzymes and receptors relevant to various diseases. For instance, its interaction with specific protein targets could make it a candidate for treating conditions such as neurological disorders or inflammatory diseases. However, further research is needed to fully elucidate its pharmacological profile and potential therapeutic applications.

The development of novel drug candidates often involves extensive computational modeling and experimental validation. Computational methods can help predict the binding affinity and selectivity of N-[2-(diethylamino)-2-phenylethyl]-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide towards biological targets, while experimental studies provide crucial data on its actual biological activity. This combined approach allows researchers to optimize the compound's structure for improved efficacy and reduced toxicity.

In conclusion, N-[2-(diethylamino)-2-phenylethyl]-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide (CAS No. 938829-24-4) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and preliminary biological activity make it an attractive candidate for further investigation. As research in this area continues to advance, this compound may play a crucial role in the development of new therapeutic agents for various diseases.